![molecular formula C10H21N3O2 B6178402 N-[2-(dimethylcarbamoyl)ethyl]-N-methyl-3-(methylamino)propanamide CAS No. 2613382-27-5](/img/no-structure.png)
N-[2-(dimethylcarbamoyl)ethyl]-N-methyl-3-(methylamino)propanamide
Overview
Description
N-[2-(dimethylcarbamoyl)ethyl]-N-methyl-3-(methylamino)propanamide is a chemical compound with the CAS Number: 2613382-27-5 . It has a molecular weight of 215.3 . The IUPAC name for this compound is N-(3-(dimethylamino)-3-oxopropyl)-N-methyl-3-(methylamino)propanamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H21N3O2/c1-11-7-5-10(15)13(4)8-6-9(14)12(2)3/h11H,5-8H2,1-4H3 . This indicates that the compound has a complex structure with multiple functional groups, including two amine groups and a carbamoyl group.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-(dimethylcarbamoyl)ethyl]-N-methyl-3-(methylamino)propanamide involves the reaction of N-methyl-3-(methylamino)propanoic acid with N,N-dimethylcarbamoyl chloride followed by reaction with 2-aminoethanol.", "Starting Materials": [ "N-methyl-3-(methylamino)propanoic acid", "N,N-dimethylcarbamoyl chloride", "2-aminoethanol" ], "Reaction": [ "Step 1: N-methyl-3-(methylamino)propanoic acid is reacted with thionyl chloride to form the corresponding acid chloride.", "Step 2: The acid chloride is then reacted with N,N-dimethylcarbamoyl chloride in the presence of triethylamine to form the corresponding mixed anhydride.", "Step 3: The mixed anhydride is then reacted with 2-aminoethanol in the presence of triethylamine to form the final product, N-[2-(dimethylcarbamoyl)ethyl]-N-methyl-3-(methylamino)propanamide." ] } | |
CAS RN |
2613382-27-5 |
Product Name |
N-[2-(dimethylcarbamoyl)ethyl]-N-methyl-3-(methylamino)propanamide |
Molecular Formula |
C10H21N3O2 |
Molecular Weight |
215.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
